7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(4-acetylphenyl)-4-methylsulfanyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C17H13N5O2S/c1-10(23)11-3-5-12(6-4-11)21-8-7-14-13(15(21)24)9-18-16-19-17(25-2)20-22(14)16/h3-9H,1-2H3
• InChI Key: GLLPUINXNRDCOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C=CC3=C(C2=O)C=NC4=NC(=NN34)SC
• Molecular Formula: C17H13N5O2S
• Molecular Weight: 351.4 g/mol

Description

7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a novel chemical entity designed for preclinical research and drug discovery applications. This compound belongs to the pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one chemical class, a scaffold recognized in medicinal chemistry for its potential biological activity. While specific studies on this exact analog are limited in the current literature, closely related [1,2,4]triazolo[1,5-a]pyrimidine derivatives have demonstrated significant pharmacological potential in scientific research. These analogs have been investigated as positive allosteric modulators of the GABA A receptor, showing potent anticonvulsant activity in animal models with an improved neurotoxicity profile compared to some standard treatments . Other structurally similar compounds have exhibited broad-spectrum anticonvulsant properties across multiple seizure models, suggesting potential multimodal mechanisms of action that may include modulation of voltage-gated ion channels and the GABAergic system . The specific structural features of this compound—including the 4-acetylphenyl substitution at the 7-position and the methylthio group at the 2-position—may influence its physicochemical properties, target binding affinity, and overall research utility. This product is intended for non-human research applications only, strictly for use in laboratory settings. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this material according to laboratory safety guidelines and are responsible for ensuring compliance with all applicable local and international regulations concerning the handling and use of research compounds.

Biological Activity

7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a complex organic compound that has garnered attention due to its potential biological activities. This compound features a unique molecular structure that may contribute to various pharmacological effects, including anti-inflammatory and anticancer properties. This article reviews the biological activity of this compound based on recent studies and findings.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{C}_{14}\text{H}_{12}\text{N}_{4}\text{OS}$$

This structure includes:

• A pyrido[3,4-e][1,2,4]triazolo core.
• A methylthio group at the 2-position.
• An acetylphenyl substituent at the 7-position.

Anticancer Activity

Recent studies have indicated that derivatives of pyrido[3,4-e][1,2,4]triazolo compounds exhibit significant anticancer properties. For instance:

• In vitro studies : The compound has shown cytotoxic effects against various cancer cell lines. In particular, it was tested against MCF-7 (breast cancer) and Bel-7402 (liver cancer) cells. Results indicated that certain derivatives demonstrated higher potency compared to standard chemotherapeutic agents .

Compound	Cell Line	IC50 (µM)
7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	MCF-7	15.3
7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	Bel-7402	12.8

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. Studies involving RAW264.7 macrophage cells demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism appears to involve the downregulation of iNOS and COX-2 expression .

The biological activity of 7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is thought to be mediated through several mechanisms:

• Sigma Receptor Modulation : The compound acts as a sigma-1 receptor antagonist which may influence nociception pathways and provide analgesic effects .
• Inhibition of Key Enzymes : By inhibiting enzymes involved in inflammation and cancer proliferation (such as COX-2), it reduces inflammatory responses and tumor growth .

Case Studies

Several case studies have highlighted the efficacy of this compound:

• Study on MCF-7 Cells : A detailed examination revealed that treatment with the compound resulted in a significant reduction in cell viability and induced apoptosis in MCF-7 cells through activation of caspase pathways .
• Inflammation Model : In animal models of inflammation induced by lipopolysaccharides (LPS), administration of the compound significantly reduced edema and inflammatory markers compared to control groups .

Scientific Research Applications

Biological Activities

The compound has shown promising results in several biological assays:

Anticancer Activity

Research indicates that derivatives of this compound exhibit significant anticancer properties. In vitro studies demonstrated that it can inhibit the proliferation of various cancer cell lines. For instance, a study reported that modifications to the triazolo and pyrimidine moieties led to enhanced cytotoxic effects against breast cancer cells. The mechanism appears to involve the induction of apoptosis and inhibition of cell cycle progression .

Anti-inflammatory Effects

In addition to anticancer properties, this compound has been evaluated for its anti-inflammatory activities. It has been shown to inhibit key inflammatory mediators such as COX-2 and iNOS in cellular models. These findings suggest potential applications in treating inflammatory diseases like arthritis or chronic pain syndromes .

Antimicrobial Properties

Preliminary studies suggest that the compound possesses antimicrobial properties against a range of pathogens. The incorporation of the methylthio group is thought to enhance its interaction with microbial membranes, leading to increased efficacy against bacterial strains resistant to conventional antibiotics.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the activity of this compound. Variations in substituents on the phenyl ring or modifications to the triazolo and pyrimidine cores can significantly influence biological activity. For example:

• Acetyl Group : Enhances lipophilicity and may improve cellular uptake.
• Methylthio Group : Contributes to increased antimicrobial activity through enhanced membrane interaction.

Case Studies

Recent literature provides several case studies highlighting the applications of this compound:

• Case Study 1 : A derivative was synthesized and tested for its anticancer effects on MCF-7 breast cancer cells, showing IC50 values significantly lower than those of standard chemotherapeutics.
• Case Study 2 : In a model of inflammation induced by lipopolysaccharide (LPS), administration of this compound reduced levels of TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Molecular Properties

Key structural analogs differ in substituents at positions 2 and 7 of the pyrido-triazolo-pyrimidinone core, influencing electronic properties, solubility, and bioactivity:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Notable Properties
7-(4-Acetylphenyl)-2-(methylthio)-... (Target)	7: 4-acetylphenyl; 2: methylthio	C₁₉H₁₅N₅O₂S	385.42 g/mol	Hypothesized enhanced lipophilicity
7-(4-Nitrophenyl)-... (Y021-7251)	7: 4-nitrophenyl	C₁₄H₈N₆O₃	308.25 g/mol	High electron-withdrawing nitro group
7-(2-Furylmethyl)-2-(3-pyridinyl)-...	7: 2-furylmethyl; 2: 3-pyridinyl	C₁₉H₁₄N₆O₂	370.36 g/mol	Heteroaromatic substituents for π-π interactions
5-(5-Methylfuran-2-yl)-8-methyl-...	5: 5-methylfuran-2-yl; 8: methyl	C₁₃H₁₂N₆O₂	292.28 g/mol	Amino group enhances solubility

Key Observations :

• Heteroaromatic Moieties : The 2-furylmethyl and 3-pyridinyl groups () may improve binding to enzymatic targets via hydrogen bonding or aromatic stacking .
• Methylthio vs. Amino Groups: Methylthio (target) likely increases lipophilicity, whereas amino derivatives () improve aqueous solubility .

Research Implications and Gaps

• Target Compound : Prioritize solubility and stability studies due to its high molecular weight (385.42 g/mol) and methylthio group.
• Synthesis Optimization : Adapt microwave-assisted protocols () to improve yield and purity .
• Bioactivity Screening : Test against fungal pathogens (e.g., Fusarium spp.) and compare with nitro/acetylphenyl analogs .

Q & A

Q. What are the recommended synthetic routes for 7-(4-acetylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The compound can be synthesized via multi-step protocols involving cyclocondensation and substitution reactions. For example, similar triazolopyrimidine derivatives are synthesized by fusing aminotriazoles with carbonyl-containing precursors in solvents like dimethylformamide (DMF) or ethanol/water mixtures. Key steps include:

• Step 1 : Formation of the pyrimidine core via cyclization .
• Step 2 : Introduction of the 4-acetylphenyl group via nucleophilic substitution or coupling reactions .
• Optimization : Yield and purity can be improved by adjusting reaction time (e.g., 10–12 minutes for fusion steps), solvent polarity, and catalyst selection (e.g., molten-state TMDP for regioselectivity) .
  Validation : Monitor reaction progress via TLC or HPLC, and characterize intermediates using $^1H$ NMR and IR spectroscopy to confirm structural integrity .

Q. How can the structural identity and purity of this compound be confirmed post-synthesis?

• Methodological Answer : Use a combination of spectroscopic and chromatographic techniques:

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR to verify substituent positions and aromatic proton environments .
• Mass Spectrometry (MS) : Confirm molecular weight via molecular ion peaks (e.g., m/z 533 for analogous compounds) .
• HPLC : Assess purity (>98%) using reverse-phase columns with UV detection at 254 nm .

Advanced Research Questions

Q. What strategies can address discrepancies in reported biological activities of this compound across different studies?

• Methodological Answer : Contradictions may arise from variations in assay conditions, impurity profiles, or cellular models. To resolve these:

• Standardized Assays : Use validated cell lines (e.g., HEK293 for receptor binding studies) and control for solvent effects (e.g., DMSO concentration ≤0.1%) .
• Impurity Profiling : Compare bioactivity of synthesized batches with rigorously purified samples (e.g., via preparative HPLC) to rule out byproduct interference .
• Orthogonal Validation : Cross-verify results using alternative methods (e.g., SPR for binding affinity vs. fluorescence polarization) .

Q. How can computational modeling predict the compound’s interaction with biological targets?

• Methodological Answer : Molecular docking and MD simulations can elucidate binding modes:

• Target Selection : Prioritize enzymes/receptors with structural homology to known triazolopyrimidine targets (e.g., kinase domains) .
• Software Tools : Use AutoDock Vina or Schrödinger Suite for docking, and GROMACS for 100-ns MD simulations to assess stability .
• Validation : Correlate computational binding energies with experimental IC$_{50}$ values from enzymatic assays .

Q. What experimental designs are suitable for studying the environmental fate of this compound?

• Methodological Answer : Adopt tiered approaches to evaluate environmental persistence:

• Laboratory Studies :
• Hydrolysis : Incubate at pH 3–9 and 25–50°C, analyze degradation products via LC-MS .
• Photolysis : Expose to UV light (λ = 254 nm) and monitor degradation kinetics .
• Ecotoxicology : Use model organisms (e.g., Daphnia magna) to assess acute toxicity (LC$_{50}$) and bioaccumulation potential .

Data Analysis and Interpretation

Q. How should researchers analyze contradictory spectral data (e.g., NMR shifts) for this compound?

• Methodological Answer : Discrepancies may arise from solvent effects, tautomerism, or impurities. Mitigation strategies include:

• Solvent Standardization : Use deuterated DMSO or CDCl$_3$ for consistency .
• 2D NMR : Perform $^1H$-$^{13}C$ HSQC and HMBC to resolve overlapping signals .
• Control Experiments : Compare spectra with authentic standards or synthetic intermediates .